Benzyl octyl adipate
Overview
Description
Benzyl octyl adipate, also known by its IUPAC name 1-benzyl 6-octyl hexanedioate, is a compound with the molecular formula C21H32O4 . It is used as a plasticizer and can also be used for the synthesis of orally effective acid prodrugs of the β-Lactamase inhibitor Sulbactam .
Molecular Structure Analysis
The molecular weight of Benzyl octyl adipate is 348.48 . The InChI code for this compound is 1S/C21H32O4/c1-2-3-4-5-6-12-17-24-20(22)15-10-11-16-21(23)25-18-19-13-8-7-9-14-19/h7-9,13-14H,2-6,10-12,15-18H2,1H3 .Chemical Reactions Analysis
Specific chemical reactions involving Benzyl octyl adipate are not available in the sources I found .Physical And Chemical Properties Analysis
Benzyl octyl adipate is a liquid at room temperature . It has a density of 1.0±0.1 g/cm3, a boiling point of 434.2±20.0 °C at 760 mmHg, and a flash point of 206.5±20.2 °C . It has 4 hydrogen bond acceptors, 0 hydrogen bond donors, and 16 freely rotating bonds .Scientific Research Applications
Plasticizer in Polymer Products
“Benzyl octyl adipate” could potentially be used as a plasticizer in polymer products. Plasticizers are substances added to materials to increase their plasticity, flexibility, and reduce brittleness. They are often used in polyvinyl chloride (PVC) products .
Use in Paper Cup Manufacturing
In the manufacturing of paper cups, certain phthalates including benzyl butyl phthalate (BBP) and di- (2-ethylhexyl) adipate (DEHA) are used . While “Benzyl octyl adipate” is not specifically mentioned, it could potentially serve a similar function due to its structural similarity to these compounds.
Use in Gas Chromatography-Mass Spectrometry (GC-MS)
“Benzyl octyl adipate” could potentially be used in GC-MS analysis. In a study, seven phthalates including BBP and DEHA were determined in paper cups using GC-MS . “Benzyl octyl adipate”, due to its similar structure, could potentially be analyzed using the same method.
Ecotoxicity Studies
“Benzyl octyl adipate” could potentially be used in ecotoxicity studies. Adipate plasticizers, including dioctyl adipate, have been studied for their ecotoxicity . “Benzyl octyl adipate” could potentially be included in such studies due to its structural similarity.
Use in Synthesis of Asymmetric Esters
“Benzyl octyl adipate” could potentially be used in the synthesis of asymmetric esters. A study describes the synthesis of a number of new asymmetric esters based on adipic acid . “Benzyl octyl adipate” could potentially be used in a similar manner.
Use in Biodegradation Studies
“Benzyl octyl adipate” could potentially be used in biodegradation studies. The synthesized esters based on adipic acid were tested for their biodegradation in soil . “Benzyl octyl adipate” could potentially be included in such studies due to its structural similarity.
Mechanism of Action
Safety and Hazards
Benzyl octyl adipate has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
properties
IUPAC Name |
6-O-benzyl 1-O-octyl hexanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32O4/c1-2-3-4-5-6-12-17-24-20(22)15-10-11-16-21(23)25-18-19-13-8-7-9-14-19/h7-9,13-14H,2-6,10-12,15-18H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DECACTMEFWAFRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC(=O)CCCCC(=O)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20184896 |
Source
|
| Record name | Benzyl octyl adipate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20184896 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl octyl adipate | |
CAS RN |
3089-55-2 |
Source
|
| Record name | 1-Octyl 6-(phenylmethyl) hexanedioate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3089-55-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzyl octyl adipate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003089552 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzyl octyl adipate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20184896 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzyl octyl adipate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.483 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BENZYL OCTYL ADIPATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MR5CLK3Y44 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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